N-{3-[4-(2-nitrophenyl)-1-piperazinyl]propyl}-N'-phenylurea

• IUPAC Name: 1-[3-[4-(2-nitrophenyl)piperazin-1-yl]propyl]-3-phenylurea
• InChI: InChI=1S/C20H25N5O3/c26-20(22-17-7-2-1-3-8-17)21-11-6-12-23-13-15-24(16-14-23)18-9-4-5-10-19(18)25(27)28/h1-5,7-10H,6,11-16H2,(H2,21,22,26)
• InChI Key: NHUSESLXUFDABX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCNC(=O)NC2=CC=CC=C2)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H25N5O3
• Molecular Weight: 383.4 g/mol

Description

N-{3-[4-(2-nitrophenyl)-1-piperazinyl]propyl}-N'-phenylurea, also known as NPPU, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of TRPV1 channels, which are involved in the perception of pain and temperature.

Mechanism of Action

N-{3-[4-(2-nitrophenyl)-1-piperazinyl]propyl}-N'-phenylurea inhibits TRPV1 channels by binding to a specific site on the channel. This prevents the channel from opening in response to stimuli such as heat, capsaicin, and acid. This results in a reduction in pain perception and temperature sensitivity.
Biochemical and Physiological Effects:
In addition to its effects on pain perception and temperature sensitivity, N-{3-[4-(2-nitrophenyl)-1-piperazinyl]propyl}-N'-phenylurea has been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate immune function.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[4-(2-nitrophenyl)-1-piperazinyl]propyl}-N'-phenylurea in lab experiments is its potency and specificity. It is a highly selective inhibitor of TRPV1 channels, which makes it an ideal tool for studying the role of these channels in various physiological processes. However, one limitation of using N-{3-[4-(2-nitrophenyl)-1-piperazinyl]propyl}-N'-phenylurea is its potential toxicity. It is important to use appropriate safety precautions when handling this compound.

Future Directions

There are several future directions for research on N-{3-[4-(2-nitrophenyl)-1-piperazinyl]propyl}-N'-phenylurea. One area of interest is the development of novel TRPV1 inhibitors with improved potency and selectivity. Another area of interest is the investigation of the role of TRPV1 channels in other physiological processes, such as metabolism and cardiovascular function. Additionally, there is potential for the development of N-{3-[4-(2-nitrophenyl)-1-piperazinyl]propyl}-N'-phenylurea-based therapies for the treatment of chronic pain conditions and cancer.

Scientific Research Applications

N-{3-[4-(2-nitrophenyl)-1-piperazinyl]propyl}-N'-phenylurea has been extensively studied for its potential therapeutic applications. It has been shown to be a potent inhibitor of TRPV1 channels, which are involved in the perception of pain and temperature. This makes it a promising candidate for the treatment of chronic pain conditions such as neuropathic pain, inflammatory pain, and cancer pain.